Cas no 3373-53-3 (Isoguanine)

• Product Name: Isoguanine
• CAS No: 3373-53-3
• MF: C₅H₅N₅O
• MW: 151.126099348068
• MDL: MFCD00142931
• CID: 44075
• PubChem ID: 87571723
• Update Time: 2025-04-18

Isoguanine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-7H-purin-2-ol
• Isoguanine
• 2-Amino-6-hydroxy purine
• 6-Amino-3,7-dihydro-2H-purin-2-one
• 6-Amino-1,3-Dihydro-2H-Purin-2-One
• 2-Hydroxy-6-aminopurine
• 6-amino-1,7-dihydropurin-2-one
• 2-hydroxyadenine
• 2-oxoadenine
• 6-amino-3,7-dihydro-purin-2-one
• 6-amino-9H-purin-2-ol
• NSC 241501
• 6-amino-3,9-dihydropurin-2-one
• NS00029534
• Q6085780
• BDBM50497031
• C74731
• isoguanin
• 6-Amino-3,9-dihydro-purin-2-one
• 149297-79-0
• AKOS006229677
• CHEMBL506639
• NSC-241501
• AMY38992
• AKOS015854519
• 2-Oxyadenine
• NSC241501
• AKOS016008986
• CHEBI:62462
• 6-amino-3,9-dihydro-2H-purin-2-one
• 6-Amino-9H-purin-2-ol, AldrichCPR
• 2H-Purin-2-one,3-dihydro-
• 2H-Purin-2-one, 6-amino-1,3-dihydro-
• GUANOPTERIN
• CCG-47772
• AKOS015904753
• EINECS 222-157-6
• FT-0627419
• DTXSID00187406
• FLUDARABINE PHOSPHATE IMPURITY B [EP IMPURITY]
• SCHEMBL134675
• I0370
• FT-0611206
• 3373-53-3
• UNII-E335PK4428
• HY-124143
• E335PK4428
• dihydro-2-oxoadenine
• 2H-PURIN-2-ONE, 6-AMINO-3,7-DIHYDRO-
• 6-amino-3,7(9)-dihydro-purin-2-one
• A821910
• W-106766
• SCHEMBL4748766
• SY057869
• FLUDARABINE PHOSPHATE IMPURITY, ISOGUANINE [USP IMPURITY]
• 6-Amino-2-hydroxypurine
• EN300-2924752
• DS-5009
• CS-0084463
• IGA
• AKOS015896923
• SCHEMBL432772
• SR-01000637365-1
• MFCD00142931
• STL454962
• DTXCID70109897
• 2H-Purin-2-one, 6-amino-1,3-dihydro-(9CI)
• Fludarabine PHosphate impurity B
• DRAVOWXCEBXPTN-UHFFFAOYSA-N
• FLUDARABINE PHOSPHATE IMPURITY, ISOGUANINE (USP IMPURITY)
• purine, 6-amino-2-hydroxy-
• 6-Amino-7H-purin-2-ol; Fludarabine Phosphate EP Impurity B
• FLUDARABINE PHOSPHATE IMPURITY B (EP IMPURITY)
• 222-157-6

• MDL： MFCD00142931
• Inchi： 1S/C5H5N5O/c6-3-2-4(8-1-7-2)10-5(11)9-3/h1H,(H4,6,7,8,9,10,11)
• InChI Key： DRAVOWXCEBXPTN-UHFFFAOYSA-N
• SMILES： O=C1N=C2C(=C(N)N1)NC=N2

Computed Properties

• Exact Mass: 151.04900
• Monoisotopic Mass: 151.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: -1.7

Experimental Properties

• Color/Form: White powder
• Density: 1.4456 (rough estimate)
• Melting Point: 300 ºC
• Boiling Point: 273.11°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.8000 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 100.71000
• LogP: 0.22190
• Solubility: Slightly soluble

Isoguanine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds